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Compound of Interest

Compound Name:
Tetrapropylammonium

perruthenate

Cat. No.: B1141741 Get Quote

An in-depth examination of the structure, properties, and applications of

Tetrapropylammonium Perruthenate (TPAP), a versatile oxidizing agent in modern organic

synthesis.

Introduction
Tetrapropylammonium perruthenate (TPAP), also known as the Ley-Griffith reagent, is a

mild and selective oxidizing agent widely employed in organic chemistry.[1] Its utility lies in its

ability to efficiently convert primary alcohols to aldehydes and secondary alcohols to ketones

under gentle reaction conditions, tolerating a wide array of sensitive functional groups.[2] This

technical guide provides a comprehensive overview of the structure, properties, and

applications of TPAP, with a focus on quantitative data, detailed experimental protocols, and

mechanistic insights relevant to researchers, scientists, and professionals in drug development.

Structure and Physical Properties
TPAP is a salt composed of a tetrapropylammonium cation and a perruthenate anion (RuO₄⁻).

[1] The large organic cation renders the compound soluble in many organic solvents, a key

feature for its application in synthesis.
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Molecular and Crystal Structure
While a detailed crystal structure of tetrapropylammonium perruthenate with precise bond

lengths and angles is not readily available in the searched literature, analysis of analogous

compounds such as tetramethylammonium pertechnetate suggests a tetrahedral geometry for

the perruthenate anion.[3]

Physical and Chemical Properties
A summary of the key physical and chemical properties of TPAP is presented in Table 1.

Property Value Reference(s)

Chemical Formula C₁₂H₂₈NO₄Ru [2]

Molecular Weight 351.43 g/mol [4]

Appearance
Dark green to black crystalline

solid
[4][5]

Melting Point ~160 °C (decomposes) [2]

Solubility

Soluble in organic solvents

such as dichloromethane,

acetonitrile.

[6]

Stability

Air-stable, but best stored

under an inert atmosphere and

refrigerated.

[7]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of TPAP.

UV-Visible Spectroscopy
The UV-Vis spectrum of TPAP in acetonitrile exhibits characteristic absorption bands.
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Wavelength (λmax)
Molar Absorptivity
(ε)

Solvent Reference(s)

316 nm 2430 M⁻¹ cm⁻¹ Acetonitrile

385 nm 2230 M⁻¹ cm⁻¹ Acetonitrile

Nuclear Magnetic Resonance (NMR) Spectroscopy
The following NMR data has been reported, however, the provided spectrum from the source

appears to be of a reaction product and not TPAP itself. For a definitive characterization, it is

recommended to acquire NMR data on a pure sample of TPAP.

¹H NMR (270 MHz, CDCl₃): δ 7.37-7.22 (m, 3H), 7.16-7.13 (m, 2H), 3.61 (dd, J = 5.4, 11.6

Hz, 1 H), 2.58-2.39 (m, 2H), 2.33-2.78 (m, 6H).

¹³C NMR (67.8 MHz, CDCl₃): δ 210.3, 138.7, 128.5 (2C), 128.3 (2C), 126.9, 57.4, 42.2, 35.1,

27.8, 25.3.

Synthesis and Handling
Synthesis of Tetrapropylammonium Perruthenate
TPAP can be prepared from ruthenium(III) chloride hydrate.

Experimental Protocol:

Ruthenium(III) chloride hydrate (RuCl₃·nH₂O) is oxidized with an excess of sodium bromate

(NaBrO₃) in an aqueous sodium carbonate solution.

The resulting perruthenate solution is then treated with tetrapropylammonium hydroxide

((Pr₄N)OH).

The product, TPAP, precipitates as dark green crystals.[7]
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(Pr₄N)OH
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Synthesis of Tetrapropylammonium Perruthenate (TPAP).

Mechanism of Oxidation
The oxidation of alcohols by TPAP proceeds via a catalytic cycle, where the active Ru(VII)

species is regenerated by a co-oxidant, typically N-methylmorpholine N-oxide (NMO).[6]

The proposed mechanism involves the formation of a ruthenate ester intermediate, followed by

a hydride transfer to yield the carbonyl product and a reduced ruthenium species. The co-

oxidant then re-oxidizes the ruthenium species back to its active Ru(VII) state.
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Catalytic Cycle of TPAP Oxidation of Alcohols.

Experimental Protocols for Oxidation Reactions
The following are representative experimental procedures for the TPAP-catalyzed oxidation of

alcohols.

General Procedure for the Oxidation of a Primary
Alcohol to an Aldehyde
Materials:

Primary alcohol

Tetrapropylammonium perruthenate (TPAP)

N-methylmorpholine N-oxide (NMO)

Powdered 4 Å molecular sieves
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Dichloromethane (anhydrous)

Protocol:

To a stirred solution of the primary alcohol in anhydrous dichloromethane, add N-

methylmorpholine N-oxide (1.5 equivalents) and powdered 4 Å molecular sieves.

Add a catalytic amount of TPAP (typically 5 mol%).

Stir the reaction mixture at room temperature and monitor the progress by thin-layer

chromatography (TLC).

Upon completion, filter the reaction mixture through a pad of silica gel, eluting with a suitable

solvent.

Concentrate the filtrate under reduced pressure to afford the crude aldehyde, which can be

further purified by column chromatography if necessary.
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Start

1. Add alcohol, NMO, and molecular sieves
to anhydrous CH₂Cl₂

2. Add TPAP (catalytic amount)

3. Stir at room temperature

4. Monitor by TLC

5. Filter through silica gel

Reaction complete

6. Concentrate filtrate

7. Purify by column chromatography (if needed)

Final Product (Aldehyde)
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General Workflow for TPAP-Catalyzed Alcohol Oxidation.
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Applications in Drug Development and Complex
Molecule Synthesis
The mildness and high functional group tolerance of TPAP make it an invaluable tool in the

synthesis of complex molecules, including natural products and active pharmaceutical

ingredients.[2] Its ability to selectively oxidize alcohols without affecting other sensitive moieties

such as alkenes, alkynes, esters, and many protecting groups is a significant advantage over

other oxidation methods.[7]

Safety and Handling
TPAP is an oxidizing agent and should be handled with care. It is advisable to avoid contact

with skin and eyes and to work in a well-ventilated fume hood. While it is generally stable, it can

be exothermic in some reactions and should be used with caution, especially on a larger scale.

[6]

Conclusion
Tetrapropylammonium perruthenate is a highly effective and versatile reagent for the

selective oxidation of alcohols in organic synthesis. Its mild reaction conditions, broad

functional group compatibility, and catalytic nature have established it as a preferred method for

many synthetic transformations. This guide provides essential technical information for

researchers and professionals, facilitating the effective and safe use of TPAP in their synthetic

endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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